Cas no 2045-53-6 (Ethane,2,2-dichloro-1,1-difluoro-1-(methylthio)-)

• Product Name: Ethane,2,2-dichloro-1,1-difluoro-1-(methylthio)-
• CAS No: 2045-53-6
• MF: C₃H₄Cl₂F₂S
• MW: 181.031664848328
• CID: 256704
• PubChem ID: 164920
• Update Time: 2025-04-19

Ethane,2,2-dichloro-1,1-difluoro-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethane,2,2-dichloro-1,1-difluoro-1-(methylthio)-
• 2,2-dichloro-1,1-difluoro-1-methylsulfanylethane
• 2,2-Dichloro-1,1-difluoro-1-(methylthio)ethane
• BJMNUMOCQIVWFA-UHFFFAOYSA-N
• Thiomethoxyflurane
• DTXSID80174410
• 2045-53-6
• Ethane, 2,2-dichloro-1,1-difluoro-1-(methylthio)-

• Inchi： 1S/C3H4Cl2F2S/c1-8-3(6,7)2(4)5/h2H,1H3
• InChI Key： BJMNUMOCQIVWFA-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)SC)Cl

Computed Properties

• Exact Mass: 179.93802
• Monoisotopic Mass: 179.937883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 3

Experimental Properties

• Density: 1.435
• Boiling Point: 147.4°Cat760mmHg
• Flash Point: 43°C
• Refractive Index: 1.45
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers